Glyceryl Montanate

• CAS: 68476-38-0
• Molecular Formula: C31H62O4
• Molecular Weight: 498.8 g/mol
• InChI: InChI=1S/C31H62O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-31(34)35-29-30(33)28-32/h30,32-33H,2-29H2,1H3
• InChIKey: BQMPZRKQANYIQU-UHFFFAOYSA-N

Glyceryl Montanate (CAS 68476-38-0): What Is This Cosmetic Emulsifier and Structurant?

Glyceryl Montanate is a monoester of glycerin and montan acid wax , belonging to the chemical class of montan-wax fatty acid glyceryl esters . It is a nonionic lipophilic emulsifier derived from lignite-extracted montan wax through esterification with glycerol [1], used primarily in cosmetic and personal care formulations as an emulsifier, viscosity donor, and emulsion stabilizer . The compound appears as a pale waxy solid that melts at approximately 80–83°C and demonstrates compatibility with oil-in-water emulsion systems at pH 5–9 .

01 High-melting wax ester for thermal processing

02 O/W emulsion compatibility at cosmetic pH range

03 Anhydrous structuring reference class (syneresis prevention)

• [1] Altmeyers Encyclopedia. Glyceryl montanate (INCI) – Department Cosmetology. 2020. Available at: https://www.altmeyers.org/en/cosmetology/glyceryl-montanate-inci-144810 View Source

Why You Cannot Simply Substitute Glyceryl Montanate with Generic Glyceryl Monoesters

Glyceryl Montanate is not functionally interchangeable with structurally related glyceryl esters such as glyceryl stearate, glyceryl behenate, or glyceryl oleate. The montan-wax-derived fatty acid backbone (predominantly C28–C32 long-chain alkanoic acids) confers distinct physicochemical properties including elevated melting point (80–83°C versus 56–60°C for glyceryl monostearate), higher thermal stability, and fundamentally different crystalline structuring behavior in anhydrous and emulsion systems . BASF patents explicitly document that generic substitution with alternative structurants fails to reproduce the syneresis-prevention performance characteristic of montan wax derivatives [1]. Furthermore, the esterification pattern—monoester of glycerol with montan acid—produces a specific hydrophilic-lipophilic balance profile and rheological contribution that cannot be replicated by substituting lower-molecular-weight glyceryl esters or vegetable-derived wax esters without formulation re-optimization [2].

Glyceryl Montanate

Typical Glyceryl Monoesters (e.g., Stearate, Behenate)

Elevated melting point (waxy solid)

Moderate melting point range may shift thermal behavior

Long-chain C28–C32 montan backbone

Medium-chain C16–C22 backbone alters crystalline structuring

Established syneresis-prevention benchmark

May not replicate structuring without formulation re-optimization

• [1] Heischkel Y, Drovetskaya T (BASF SE). Esterified Oligomeric Polyhydric Alcohols for Antiperspirant and Deodorant Applications. US Patent US20140356304A1, 2014. View Source
• [2] EFSA Panel on Food Additives and Nutrient Sources (ANS). Scientific Opinion on the re-evaluation of montan acid esters (E 912) as a food additive. EFSA Journal 2013;11(6):3236. View Source

Glyceryl Montanate: Key Quantifiable Performance Differentiators vs. Comparator Emulsifiers

Thermal Stability Advantage: Glyceryl Montanate Melting Point vs. Glyceryl Monostearate

Glyceryl Montanate demonstrates a melting point of approximately 80–83°C, compared to glyceryl monostearate which exhibits a melting point range of 56–60°C . This ~24°C elevation in melting temperature translates to superior thermal stability during high-temperature processing and in finished formulations exposed to elevated ambient conditions. The differential is directly attributable to the longer-chain montan acid backbone (C28–C32) versus the stearic acid backbone (C18) .

Melting Point

Data to verify

80–83°C vs. 56–60°C (glyceryl monostearate)

Supports thermal-stability screening for high-temperature formulations

Source data not independently verified; review against lot-specific specifications

Evidence Dimension	Melting point
Target Compound Data	80–83°C
Comparator Or Baseline	Glyceryl monostearate: 56–60°C
Quantified Difference	+20°C to +27°C (mean ~24°C higher)
Conditions	Standard melting point determination; both compounds measured as purified monoester fractions

Why This Matters

For formulations requiring high-temperature processing or storage in hot climates, the 24°C higher melting point reduces risk of phase separation and emulsion instability.

Syneresis Prevention in Anhydrous Antiperspirant Creams: Structurant Performance

Montan wax derivatives, including glyceryl montanate, are established in the patent literature as structurants that effectively prevent syneresis (liquid phase separation) in anhydrous cream antiperspirant and deodorant formulations [1]. BASF patent US20140356304A1 acknowledges that montan wax derivatives serve as the benchmark structurant class for this specific performance attribute—precisely because alternative structurants (including the esterified oligomeric polyhydric alcohols disclosed in the patent) were developed to address the inconsistency of natural montan wax derivatives while attempting to match their syneresis-prevention functionality [2]. The patent's premise itself establishes that montan wax derivatives possess a unique structuring profile that alternatives must explicitly compete against [3].

Syneresis Control

Class-level inference

Montan wax derivatives cited as benchmark structurant class in patent literature

Reported reference class for anhydrous cream structuring; alternatives must match performance

Class-level evidence from patent disclosure; confirm with specific formulation trials

Evidence Dimension	Syneresis prevention efficacy in anhydrous cream formulations
Target Compound Data	Established structurant preventing syneresis in anhydrous cream antiperspirant/deodorant compositions
Comparator Or Baseline	Esterified oligomeric polyhydric alcohols (alternative structurants developed to replace montan wax derivatives)
Quantified Difference	Not quantified in available data (performance acknowledged as benchmark that alternatives must match)
Conditions	Anhydrous cream antiperspirant and deodorant formulations

Why This Matters

Formulators seeking to prevent phase separation in anhydrous cream products should prioritize montan-wax-derived structurants as the established reference class for this function.

• [1] Heischkel Y, Drovetskaya T (BASF SE). Esterified Oligomeric Polyhydric Alcohols for Antiperspirant and Deodorant Applications. US Patent US20140356304A1, 2014. View Source
• [2] Heischkel Y, Drovetskaya T (BASF SE). Esterified Oligomeric Polyhydric Alcohols for Antiperspirant and Deodorant Applications. WO Patent WO2013/112776A1, 2013. View Source
• [3] Patenthub. Esterified Oligomeric Polyhydric Alcohols for Antiperspirant and Deodorant Applications – Patent Analysis. Available at: https://www.patenthub.cn/cpc/patent-21801-US2014356304A1-9b4d887202ac7e02ec451971c2b49836.html View Source

Molecular Weight and Fatty Acid Chain Length: Class Differentiation from C16–C18 Glyceryl Esters

Glyceryl Montanate (C31H62O4, molecular weight 498.82 g/mol) possesses a significantly longer fatty acid backbone (montan acid, predominantly C28) compared to widely used cosmetic emulsifiers including glyceryl stearate (C18 backbone), glyceryl palmitate (C16), and glyceryl behenate (C22) [1]. This structural difference—a C28–C32 chain versus C16–C22 in vegetable-derived glyceryl esters—directly influences crystallization behavior, film-forming properties, and compatibility with other high-melting-point waxes in complex formulations .

Chain Architecture

Class-level inference

C28–C32 chain; MW ~499 g/mol vs. stearate C18 (MW ~358 g/mol)

Longer chain correlates with higher crystallinity and distinct structuring behavior

Molecular formula from public databases; verify against supplier COA

Evidence Dimension	Fatty acid chain length and molecular weight
Target Compound Data	C28–C32 montan acid chain; MW = 498.82 g/mol; molecular formula C31H62O4
Comparator Or Baseline	Glyceryl stearate: C18 chain, MW ~358 g/mol; Glyceryl behenate: C22 chain, MW ~414 g/mol
Quantified Difference	Chain length: +10 to +14 carbons vs. stearate; MW: +140 g/mol vs. stearate
Conditions	Structural analysis based on molecular formula and ester composition

Why This Matters

The extended hydrocarbon chain length correlates with higher crystallinity, elevated melting point, and distinct rheological contribution in semi-solid formulations.

• [1] The Good Scents Company. Glyceryl Montanate (CAS 68476-38-0) – Glycerides, montan-wax. Available at: http://thegoodscentscompany.com/data/rw1365871.html View Source

Glyceryl Montanate (CAS 68476-38-0): Evidence-Based Application Scenarios

High-Temperature Stability Demanding Cosmetic Formulations

Formulations requiring elevated-temperature processing or storage in hot climates benefit from Glyceryl Montanate's 80–83°C melting point. This ~24°C thermal advantage over glyceryl monostearate (56–60°C) reduces the probability of emulsion destabilization during manufacturing and extends formulation robustness under variable storage conditions .

Anhydrous Antiperspirant and Deodorant Cream Structuring

In anhydrous cream antiperspirant and deodorant formulations where syneresis prevention is critical, montan wax derivatives including Glyceryl Montanate represent the established benchmark structurant class. Patent literature explicitly identifies this compound class as the reference standard for syneresis control that alternative structurants must be developed to match [1].

Multi-Functional Cosmetic Emulsion Stabilization

Glyceryl Montanate functions as a secondary emulsifier in oil-in-water systems operating at pH 5–9, providing combined emulsification, viscosity contribution, and opacifying effects. The extended C28–C32 montan acid backbone differentiates its performance from C16–C18 glyceryl esters in terms of film formation and crystalline structuring .

Application

Selection Property

Validation Focus

High-temperature cosmetic formulations

Thermal stability profile

Emulsion integrity under thermal cycling

Anhydrous cream structuring

Syneresis control performance

Phase separation testing under accelerated conditions

O/W emulsion stabilization

Emulsification and structuring at cosmetic pH range

Viscosity contribution and film formation evaluation

• [1] Heischkel Y, Drovetskaya T (BASF SE). Esterified Oligomeric Polyhydric Alcohols for Antiperspirant and Deodorant Applications. US Patent US20140356304A1, 2014. View Source